Cas no 1361483-90-0 (Methyl 2-fluoro-5-(perchlorophenyl)nicotinate)

• Product Name: Methyl 2-fluoro-5-(perchlorophenyl)nicotinate
• CAS No: 1361483-90-0
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923643
• Update Time: 2025-06-08

Methyl 2-fluoro-5-(perchlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(perchlorophenyl)nicotinate

• Inchi： 1S/C13H5Cl5FNO2/c1-22-13(21)5-2-4(3-20-12(5)19)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3
• InChI Key： YJDYOLKZOBOKTB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C(=O)OC)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 5.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-fluoro-5-(perchlorophenyl)nicotinate

Comprehensive Overview of Methyl 2-fluoro-5-(perchlorophenyl)nicotinate (CAS No. 1361483-90-0)

Methyl 2-fluoro-5-(perchlorophenyl)nicotinate (CAS No. 1361483-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated nicotinate derivative is characterized by its unique structural features, including a perchlorophenyl group and a fluoro substitution, which contribute to its potential applications in drug discovery and material science. The compound's molecular formula and precise synthesis pathways make it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 2-fluoro-5-(perchlorophenyl)nicotinate has surged due to their enhanced stability and bioavailability. These properties are critical in the development of next-generation pharmaceuticals, particularly in areas such as central nervous system (CNS) therapeutics and anticancer agents. The compound's perchlorophenyl moiety also offers unique electronic properties, making it valuable for designing advanced materials with specific optical or conductive characteristics.

One of the most frequently asked questions about Methyl 2-fluoro-5-(perchlorophenyl)nicotinate revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are essential for reproducible results in biological assays. Additionally, the compound's solubility and stability under various conditions are common topics of discussion, as these factors directly impact its utility in experimental settings.

The growing interest in sustainable chemistry has also influenced the study of Methyl 2-fluoro-5-(perchlorophenyl)nicotinate. Scientists are exploring greener synthesis routes, such as catalytic fluorination and solvent-free reactions, to minimize environmental impact. This aligns with broader trends in the chemical industry, where green chemistry principles are increasingly prioritized. The compound's potential as a building block for biodegradable materials further underscores its relevance in this context.

From a commercial perspective, Methyl 2-fluoro-5-(perchlorophenyl)nicotinate is often compared to other fluorinated nicotinates due to its competitive pricing and availability. Suppliers and manufacturers highlight its high purity grades and custom synthesis options, catering to diverse research needs. The compound's patent landscape is another area of interest, with several applications pending in fields like organic electronics and medicinal chemistry.

In summary, Methyl 2-fluoro-5-(perchlorophenyl)nicotinate (CAS No. 1361483-90-0) represents a versatile and promising compound with wide-ranging applications. Its unique structural attributes, coupled with the rising demand for fluorinated building blocks, position it as a key player in modern chemical research. As advancements in synthesis and application continue, this compound is likely to remain at the forefront of innovation in both academia and industry.